3-Hydroxy-1-(4-hydroxy-4-phenylpiperidin-1-yl)-3,5-diphenylpentan-1-one

• CAS No.: 49747-88-8
• Molecular Formula: C28H31NO3
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 3-hydroxy-1-(4-hydroxy-4-phenylpiperidin-1-yl)-3,5-diphenylpentan-1-one
• InChI: InChI=1S/C28H31NO3/c30-26(29-20-18-27(31,19-21-29)24-12-6-2-7-13-24)22-28(32,25-14-8-3-9-15-25)17-16-23-10-4-1-5-11-23/h1-15,31-32H,16-22H2
• InChI Key: JLVMQHPMGWHVJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC=CC=C2)O)C(=O)CC(CCC3=CC=CC=C3)(C4=CC=CC=C4)O

Description

3-Hydroxy-1-(4-hydroxy-4-phenylpiperidin-1-yl)-3,5-diphenylpentan-1-one is a complex organic compound that features a piperidine ring, a phenyl group, and multiple hydroxyl groups. This compound is of significant interest in the field of medicinal chemistry due to its potential pharmacological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-1-(4-hydroxy-4-phenylpiperidin-1-yl)-3,5-diphenylpentan-1-one typically involves multi-step organic reactionsThe reaction conditions often require the use of catalysts, controlled temperatures, and specific solvents to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction conditions are meticulously controlled. The use of automated systems for monitoring and adjusting parameters such as temperature, pressure, and pH is crucial to maintain consistency and efficiency in production .

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-1-(4-hydroxy-4-phenylpiperidin-1-yl)-3,5-diphenylpentan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to remove oxygen atoms, typically converting hydroxyl groups to hydrogen atoms.

Substitution: The phenyl groups can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various acids or bases for substitution reactions. The conditions often involve specific temperatures, pressures, and solvents to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce simpler hydrocarbons .

Scientific Research Applications

3-Hydroxy-1-(4-hydroxy-4-phenylpiperidin-1-yl)-3,5-diphenylpentan-1-one has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Hydroxy-1-(4-hydroxy-4-phenylpiperidin-1-yl)-3,5-diphenylpentan-1-one involves its interaction with specific molecular targets in the body. The compound may bind to receptors or enzymes, altering their activity and leading to various physiological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in modulating neurotransmitter systems .

Comparison with Similar Compounds

Similar Compounds

4-Phenylpiperidine: A simpler analog with similar structural features.

4-Hydroxy-4-phenylpiperidine: Shares the piperidine ring and hydroxyl group but lacks the additional phenyl groups.

3-Hydroxy-1-methylpiperidine: Another related compound with a different substitution pattern.

Uniqueness

3-Hydroxy-1-(4-hydroxy-4-phenylpiperidin-1-yl)-3,5-diphenylpentan-1-one is unique due to its specific combination of functional groups and structural complexity.